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Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the preparation, storage,

and handling of H-0104 dihydrochloride, a known inhibitor of Rho-associated coiled-coil

forming kinase (ROCK). These guidelines are intended to ensure the accurate and safe use of

this compound in a laboratory setting. This protocol includes information on the

physicochemical properties of H-0104 dihydrochloride, a step-by-step guide to preparing a

stock solution, and recommendations for storage to maintain compound integrity. Additionally, a

summary of the ROCK signaling pathway is provided to offer context for the compound's

mechanism of action.

Introduction
H-0104 dihydrochloride is a chemical compound identified as an inhibitor of ROCK, a

serine/threonine kinase that plays a crucial role in various cellular functions, including the

regulation of cell shape, motility, and contraction.[1] Due to its inhibitory activity, H-0104
dihydrochloride is a valuable tool for research in areas such as cancer biology, neuroscience,

and cardiovascular disease. Accurate preparation of stock solutions is paramount for obtaining

reliable and reproducible experimental results.
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A comprehensive understanding of the physicochemical properties of H-0104 dihydrochloride
is essential for its proper handling and use. Key properties are summarized in the table below.

Property Value

Chemical Name

(2S)-1-[(4-Bromo-5-

isoquinolinyl)sulfonyl]hexahydro-2-methyl-1H-

1,4-diazepine dihydrochloride

Molecular Formula C15H20BrCl2N3O2S

Molecular Weight 457.21 g/mol

CAS Number 913636-88-1

Appearance Solid powder

Safety and Handling Precautions
As a specific safety data sheet (SDS) for H-0104 dihydrochloride is not readily available, it is

crucial to handle this compound with care, adhering to standard laboratory safety practices for

handling potentially hazardous chemicals.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling H-0104 dihydrochloride.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of the powder.

Contact: Avoid direct contact with skin, eyes, and mucous membranes. In case of contact,

rinse the affected area thoroughly with water.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.
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The precise solubility of H-0104 dihydrochloride in common laboratory solvents is not widely

published. Therefore, it is recommended to start with a small amount of the compound to test

its solubility in the desired solvent. Dimethyl sulfoxide (DMSO) is a common solvent for many

organic compounds and is a good starting point.

Materials:

H-0104 dihydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibration: Allow the vial of H-0104 dihydrochloride powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of H-0104 dihydrochloride powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare a 10 mM

stock solution, you would weigh out 4.57 mg for 1 mL of solvent.

Solvent Addition: Add the desired volume of anhydrous DMSO to the vial containing the

powder.

Dissolution: Tightly cap the vial and vortex thoroughly to dissolve the compound. If the

compound does not fully dissolve, gentle warming in a water bath (not exceeding 40°C) or

sonication may aid in dissolution. Visually inspect the solution to ensure there are no

undissolved particulates. If particulates remain, the solution may be saturated, and you may

need to add more solvent or prepare a lower concentration stock.
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Storage: Once the compound is fully dissolved, the stock solution should be aliquoted into

smaller, single-use volumes in sterile, amber, or foil-wrapped tubes to protect it from light and

repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Table of Calculations for Preparing H-0104 Dihydrochloride Stock Solutions:

Desired
Concentration

Mass for 1 mL of
Solvent

Mass for 5 mL of
Solvent

Mass for 10 mL of
Solvent

1 mM 0.457 mg 2.286 mg 4.572 mg

5 mM 2.286 mg 11.43 mg 22.86 mg

10 mM 4.572 mg 22.86 mg 45.72 mg

Storage and Stability
Proper storage is critical to maintain the stability and activity of the H-0104 dihydrochloride
stock solution.

Short-term Storage: For short-term storage (days to weeks), the solid compound can be

stored at 0-4°C.

Long-term Storage: For long-term storage, the solid compound and the prepared stock

solution in DMSO should be stored at -20°C or -80°C.

Protection: It is recommended to keep the compound and its solutions protected from light

and moisture.

H-0104 Dihydrochloride and the ROCK Signaling
Pathway
H-0104 dihydrochloride functions as an inhibitor of the Rho-associated coiled-coil forming

kinase (ROCK). The ROCK signaling pathway is a critical regulator of the actin cytoskeleton
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and is involved in a wide range of cellular processes. A simplified diagram of this pathway is

presented below.

Extracellular Signals
(e.g., Growth Factors, Cytokines)

Cell Surface Receptors

RhoGEFs

RhoA-GDP
(Inactive)

 Activates

RhoGAPs

RhoA-GTP
(Active)

 Inactivates

ROCK

 Activates

Myosin Light Chain
Phosphatase (MLCP)

 Inhibits

Phosphorylated Myosin
Light Chain (pMLC)

 Phosphorylates

H-0104
dihydrochloride

 Inhibits

Actin Cytoskeleton
Reorganization

Cellular Responses
(Contraction, Migration, etc.)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1. Simplified ROCK signaling pathway.

Caption: The ROCK signaling pathway is initiated by extracellular signals, leading to the

activation of RhoA, which in turn activates ROCK. ROCK promotes cellular contraction and

migration by phosphorylating MLC and inhibiting MLCP. H-0104 dihydrochloride inhibits

ROCK, thereby blocking these downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672574?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672574?utm_src=pdf-body
https://www.benchchem.com/product/b1672574?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/h-0104-dihydrochloride.html
https://www.benchchem.com/product/b1672574#how-to-prepare-h-0104-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1672574#how-to-prepare-h-0104-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1672574#how-to-prepare-h-0104-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1672574#how-to-prepare-h-0104-dihydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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